Cas no 43000-53-9 (Decahydro-1,6-methanonaphthalene)

Decahydro-1,6-methanonaphthalene is a saturated polycyclic hydrocarbon with a rigid, bridged ring structure, offering high thermal and chemical stability. Its unique bicyclic framework makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecular architectures. The compound’s low reactivity under standard conditions and resistance to oxidation enhance its utility in specialized applications, such as high-performance lubricants or polymer modifiers. Its well-defined stereochemistry also lends itself to use in chiral synthesis or as a scaffold in pharmaceutical research. The compound’s purity and structural consistency are critical for reproducible results in industrial and academic settings.

Decahydro-1,6-methanonaphthalene structure

43000-53-9 structure

Product Name:Decahydro-1,6-methanonaphthalene

CAS No:43000-53-9

MF:C₁₁H₁₈

MW:150.260623455048

CID:843522

PubChem ID:511452

Update Time:2025-06-09

Decahydro-1,6-methanonaphthalene Chemical and Physical Properties

Names and Identifiers

- Decahydro-1,6-methanonaphthalene
- 1,6-Methanonaphthalene, decahydro-
- Inchi： 1S/C11H18/c1-2-9-6-8-4-5-11(9)10(3-1)7-8/h8-11H,1-7H2
- InChI Key： MCEWXTWROUCMOU-UHFFFAOYSA-N
- SMILES： C12CCC3CC1CCCC2C3

Computed Properties

Exact Mass: 150.140850574g/mol
Monoisotopic Mass: 150.140850574g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 0Å²

Decahydro-1,6-methanonaphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219006560-1g	Decahydro-1,6-methanonaphthalene	43000-53-9	95%	1g	$684.52	2023-09-01

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Additional information on Decahydro-1,6-methanonaphthalene

Research Brief on Decahydro-1,6-methanonaphthalene (CAS: 43000-53-9): Recent Advances and Applications

Decahydro-1,6-methanonaphthalene (CAS: 43000-53-9) is a bicyclic hydrocarbon compound with significant potential in the chemical, biological, and pharmaceutical industries. Recent studies have explored its unique structural properties, synthetic pathways, and applications in drug development and material science. This research brief consolidates the latest findings on this compound, highlighting its relevance and future prospects.

The compound's rigid bicyclic framework makes it an attractive scaffold for designing novel pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a core structure for developing neuroactive agents. Researchers synthesized derivatives of Decahydro-1,6-methanonaphthalene and evaluated their binding affinity to GABA receptors, revealing promising anxiolytic properties with reduced side effects compared to traditional benzodiazepines.

In the field of material science, Decahydro-1,6-methanonaphthalene has been investigated as a precursor for high-performance polymers. A team at MIT reported in Advanced Materials (2024) that the compound's thermal stability and low volatility make it suitable for creating heat-resistant coatings. The study achieved a breakthrough by polymerizing Decahydro-1,6-methanonaphthalene with fluorinated monomers, resulting in materials with exceptional durability at temperatures exceeding 300°C.

Recent advancements in synthetic chemistry have also addressed the challenges associated with the production of Decahydro-1,6-methanonaphthalene. A novel catalytic hydrogenation method, published in Organic Process Research & Development (2023), significantly improved the yield and purity of the compound. The method employs a palladium-based catalyst under mild conditions, reducing energy consumption and minimizing byproducts, which is crucial for scalable industrial applications.

Pharmacokinetic studies have further expanded the understanding of Decahydro-1,6-methanonaphthalene's biological interactions. Research conducted at the University of Cambridge (2024) utilized in vitro and in vivo models to assess the compound's metabolic pathways. The findings indicated favorable bioavailability and low toxicity, supporting its potential as a drug candidate. However, the study also noted the need for further investigation into long-term effects and drug-drug interactions.

In conclusion, Decahydro-1,6-methanonaphthalene (CAS: 43000-53-9) continues to emerge as a versatile compound with wide-ranging applications. Its structural robustness, synthetic accessibility, and biocompatibility make it a valuable asset in pharmaceutical and material science research. Future studies should focus on optimizing its derivatives for targeted therapies and exploring its potential in emerging fields such as nanotechnology and green chemistry.